Cas no 827-33-8 (4-Bromo-5-chloro-2-nitroaniline)

4-Bromo-5-chloro-2-nitroaniline is a halogenated nitroaniline derivative commonly employed as an intermediate in organic synthesis, particularly in the production of dyes, pigments, and pharmaceuticals. Its distinct substitution pattern—bromo and chloro groups adjacent to a nitro functionality—enhances its reactivity in electrophilic aromatic substitution and coupling reactions. The compound’s high purity and stability make it suitable for precise synthetic applications, while its well-defined structure allows for controlled functionalization. It is often utilized in research and industrial settings where regioselective modifications are critical. Proper handling is required due to its potential sensitivity to light and heat. Storage under inert conditions is recommended to maintain integrity.
4-Bromo-5-chloro-2-nitroaniline structure
827-33-8 structure
Product Name:4-Bromo-5-chloro-2-nitroaniline
CAS No:827-33-8
MF:C6H4BrClN2O2
MW:251.465159416199
MDL:MFCD11100159
CID:720404
PubChem ID:21846999
Update Time:2025-06-07

4-Bromo-5-chloro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-chloro-2-nitroaniline
    • 4-BROMO-5-CHLORO-2-NITROPHENYLAMINE
    • Benzenamine,4-bromo-5-chloro-2-nitro-
    • 4-Bromo-5-chloro-2-nitrobenzenamine (ACI)
    • Aniline, 4-bromo-5-chloro-2-nitro- (8CI)
    • 2-Nitro-4-bromo-5-chloroaniline
    • 3-Chloro-4-bromo-6-nitroaniline
    • SCHEMBL1799181
    • AC-28531
    • DS-4567
    • CS-W005851
    • AKOS016010297
    • DTXSID20618747
    • XXIFMWKGKJWFOH-UHFFFAOYSA-N
    • 827-33-8
    • EN300-174870
    • Benzenamine, 4-bromo-5-chloro-2-nitro-
    • MFCD11100159
    • SY077555
    • 4-bromo-5-chloro-2-nitrobenzenamine
    • MDL： MFCD11100159
    • Inchi： 1S/C6H4BrClN2O2/c7-3-1-6(10(11)12)5(9)2-4(3)8/h1-2H,9H2
    • InChI Key： XXIFMWKGKJWFOH-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(N)=CC(Cl)=C(Br)C=1)=O

Computed Properties

  • Exact Mass: 249.91447g/mol
  • Monoisotopic Mass: 249.91447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 71.8Ų

Experimental Properties

  • Boiling Point: 350.5℃ at 760 mmHg

4-Bromo-5-chloro-2-nitroaniline Pricemore >>

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4-Bromo-5-chloro-2-nitroaniline Production Method

Production Method 1

22459-81-0 22459-81-0
827-33-8 827-33-8
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium nitrate ;  2 min, rt; 30 min, rt
2.1 Reagents: Sulfuric acid Solvents: Water ;  2.5 h, reflux
2.2 Reagents: Potassium hydroxide
Reference
Crystal packing: An examination of the packing of molecules approximately isosteric with 4,5-dichlorophthalic anhydride
Britton, Doyle; et al, Helvetica Chimica Acta, 2003, 86(4), 1175-1192

Production Method 2

716-66-5 716-66-5
827-33-8 827-33-8
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  2.5 h, reflux
1.2 Reagents: Potassium hydroxide
Reference
Crystal packing: An examination of the packing of molecules approximately isosteric with 4,5-dichlorophthalic anhydride
Britton, Doyle; et al, Helvetica Chimica Acta, 2003, 86(4), 1175-1192

Production Method 3

21402-26-6 21402-26-6
827-33-8 827-33-8
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  20 min, rt
1.2 Reagents: Sodium acetate ;  30 min
2.1 Reagents: Sulfuric acid ,  Potassium nitrate ;  2 min, rt; 30 min, rt
3.1 Reagents: Sulfuric acid Solvents: Water ;  2.5 h, reflux
3.2 Reagents: Potassium hydroxide
Reference
Crystal packing: An examination of the packing of molecules approximately isosteric with 4,5-dichlorophthalic anhydride
Britton, Doyle; et al, Helvetica Chimica Acta, 2003, 86(4), 1175-1192

4-Bromo-5-chloro-2-nitroaniline Raw materials

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4-Bromo-5-chloro-2-nitroaniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:827-33-8)4-Bromo-5-chloro-2-nitroaniline
Order Number:A864354
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:46
Price ($):255.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:827-33-8)4-Bromo-5-chloro-2-nitroaniline
A864354
Purity:99%
Quantity:100g
Price ($):255.0
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